Cas no 150300-63-3 (Phenol, 4,4'-[(propylimino)bis(methylene)]bis[2,6-bis(1,1-dimethylethyl)-)

• Product Name: Phenol, 4,4'-[(propylimino)bis(methylene)]bis[2,6-bis(1,1-dimethylethyl)-
• CAS No: 150300-63-3
• MF: C₃₃H₅₃NO₂
• MW: 495.779430150986
• CID: 1322536
• PubChem ID: 71346315
• Update Time: 2025-04-20

Phenol, 4,4'-[(propylimino)bis(methylene)]bis[2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-[(propylimino)bis(methylene)]bis[2,6-bis(1,1-dimethylethyl)-
• 2,6-ditert-butyl-4-[[(3,5-ditert-butyl-4-hydroxyphenyl)methyl-propylamino]methyl]phenol
• 150300-63-3
• 4,4'-[(Propylazanediyl)bis(methylene)]bis(2,6-di-tert-butylphenol)
• DTXSID60772433
• di-(3,5-di-t-butyl-4-hydroxybenzyl) -n-propylamine
• N,N-bis(3,5-di-tert-butyl-4-hydroxybenzyl)-N-propylamine

• Inchi： 1S/C33H53NO2/c1-14-15-34(20-22-16-24(30(2,3)4)28(35)25(17-22)31(5,6)7)21-23-18-26(32(8,9)10)29(36)27(19-23)33(11,12)13/h16-19,35-36H,14-15,20-21H2,1-13H3
• InChI Key： SQGANBZDMOLEAT-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)(C)C)CN(CCC)CC1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 495.40789
• Monoisotopic Mass: 495.40762993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7